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Compound of Interest

Compound Name: Bay 65-1942 R form

Cat. No.: B10862299

Get Quote

Executive Summary
Bay 65-1942 (R-form) is the (R)-enantiomer of the selective IKKβ inhibitor Bay 65-1942.[1][2][3]

While the (S)-enantiomer is a high-affinity, ATP-competitive inhibitor (Ki = 2 nM) used to block

NF-κB signaling in oncology and immunology research, the R-form serves a critical role as a

negative control or stereochemical comparator. Its physicochemical properties (solubility,

lipophilicity) mirror the active drug in achiral environments, but its 3D spatial configuration

prevents high-affinity binding to the kinase active site. This guide details the chemical identity,

handling protocols, and mechanistic context for using the R-form in rigorous pharmacological

validation.

Chemical Identity & Stereochemistry
The distinction between the active drug and its R-isomer lies in the chiral center at the 3-

position of the piperidine ring.
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Property Detail

Common Name Bay 65-1942 (R-form)

Chemical Name

7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-

[(3R)-piperidin-3-yl]-1,4-dihydro-2H-pyrido[2,3-d]

[1,3]oxazin-2-one

CAS Number
758683-21-5 (Distinct from S-form: 600734-06-

3)

Molecular Formula C₂₂H₂₅N₃O₄

Molecular Weight 395.45 g/mol (Free base)

Chirality R (Rectus) at piperidine C3

Appearance White to beige solid powder

Structural Representation (SMILES)
Isomeric SMILES (R-form):

OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(OC4)=O)=C4C([C@H]5CCCNC5)=C3[3]

(Note: The [C@H] notation in this context specifies the specific enantiomer when mapped to

the piperidine ring structure.)

Physicochemical Properties[2][4][5][6][7]
As an enantiomer, the R-form shares identical scalar physical properties with the active S-form

in achiral solvents but differs in interactions with chiral biological macromolecules

(proteins/enzymes).

Solubility & Stability Profile
DMSO: Soluble up to 25 mg/mL (63 mM). This is the preferred solvent for stock solutions.

Water: Insoluble. Requires formulation with co-solvents (e.g., PEG300, Tween-80) for

aqueous delivery.

Ethanol: Low solubility (< 1 mg/mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/Bay-65-1942-R-form.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Formulation Strategy
For animal studies requiring the R-form as a control, use the same vehicle as the active drug to

ensure variable isolation.

Standard Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Protocol: Dissolve compound in DMSO first, then add PEG300, then Tween-80, and finally

Saline. Vortex between steps to prevent precipitation.

Mechanism of Action: The Stereochemical
"Mismatch"
To understand the utility of the R-form, one must understand the mechanism of the active S-

form. The active Bay 65-1942 binds to the ATP-binding pocket of IKKβ (Inhibitor of Nuclear

Factor Kappa B Kinase subunit beta).[2][3][4][5]

Signaling Pathway & Inhibition
The IKK complex phosphorylates IκBα, triggering its degradation and releasing NF-κB to

translocate to the nucleus.

Active (S)-Form: Fits the ATP pocket, blocking phosphorylation.

Inactive (R)-Form: The spatial orientation of the piperidine ring creates a steric clash within

the kinase hinge region, drastically reducing binding affinity (Ki >> 2 nM).

Pathway Visualization
The following diagram illustrates the NF-κB signaling cascade and the specific intervention

point of Bay 65-1942.
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Caption: The NF-κB signaling cascade.[6] Bay 65-1942 (S-form) actively inhibits IKKβ, while

the R-form serves as a low-affinity control.

Experimental Protocols
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Stock Solution Preparation (Self-Validating)
Objective: Create a 10 mM stock solution of Bay 65-1942 (R-form). MW: 395.45 g/mol .[3][4]

Weighing: Accurately weigh 3.95 mg of the R-form powder.

Dissolution: Add 1.0 mL of anhydrous DMSO.

Validation: Vortex for 30 seconds. Inspect visually. The solution must be crystal-clear. If

turbidity persists, warm to 37°C for 2 minutes.

Storage: Aliquot into light-protective tubes. Store at -20°C (stable for 1 month) or -80°C

(stable for 6 months). Avoid freeze-thaw cycles.

In Vitro Kinase Selectivity Assay (Workflow)
When using the R-form to validate that an observed biological effect is due to IKKβ inhibition

(and not off-target toxicity), run the S and R forms side-by-side.
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Caption: Experimental workflow for comparative profiling of Bay 65-1942 enantiomers.

Interpretation of Results:

Scenario A (On-Target): S-form shows potent inhibition (IC50 < 100 nM); R-form shows little

to no effect at similar concentrations. -> Validates IKKβ mechanism.

Scenario B (Off-Target/Toxicity): Both S and R forms show similar cytotoxicity. -> Indicates

non-specific toxicity unrelated to IKKβ inhibition.
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PubChem.Compound Summary: Bay 65-1942 (S-form / Active). (Provides chemical structure

and bioactivity data for the active parent compound). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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